Cas no 2227745-39-1 (rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine
• CAS No: 2227745-39-1
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 6178915
• PubChem ID: 165710064
• Update Time: 2025-05-27

rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine
• 2227745-39-1
• EN300-1770357

• Inchi： 1S/C10H10N2S/c11-7-5-6(7)10-12-8-3-1-2-4-9(8)13-10/h1-4,6-7H,5,11H2/t6-,7-/m1/s1
• InChI Key： ZKVAEZUBDQWVHE-RNFRBKRXSA-N
• SMILES： S1C2C=CC=CC=2N=C1[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 190.05646950g/mol
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine (CAS No. 2227745-39-1)

The compound rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine (CAS No. 2227745-39-1) is a chiral cyclopropane derivative featuring a benzothiazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both the cyclopropylamine and benzothiazole groups makes it a versatile intermediate for drug discovery, particularly in the development of CNS-targeting agents and enzyme modulators.

Recent trends in organic chemistry highlight the growing demand for chiral amine synthons, with rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine being a prime example. Researchers are particularly interested in its stereoselective synthesis and applications in asymmetric catalysis. The compound's rigid cyclopropane scaffold contributes to enhanced metabolic stability in drug candidates—a property highly sought after in the development of next-generation therapeutics addressing neurodegenerative diseases.

From a synthetic chemistry perspective, the incorporation of benzothiazole heterocycles into molecular architectures has become a hot topic, as evidenced by numerous publications in 2023-2024. This compound's CAS 2227745-39-1 represents an important reference point for medicinal chemists exploring structure-activity relationships in heterocyclic compounds. Its potential as a precursor for fluorescent probes is another emerging application area, given the benzothiazole unit's photophysical properties.

The pharmaceutical industry's focus on small molecule modulators of protein-protein interactions has created renewed interest in constrained systems like rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine. Computational studies suggest its utility in designing allosteric inhibitors, particularly for targets involved in inflammatory pathways. This aligns with current drug development priorities addressing chronic inflammatory conditions—a major healthcare challenge globally.

Analytical characterization of CAS 2227745-39-1 reveals interesting physicochemical properties. The compound demonstrates good solubility in polar aprotic solvents, making it suitable for diverse reaction conditions. Chromatographic separation of its enantiomers has been achieved using chiral stationary phases, with the (1R,2R) configuration showing distinct biological activity in preliminary screening assays.

In material science applications, derivatives of rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine have shown promise as ligands for transition metal catalysts. The benzothiazolyl group's coordination properties combined with the cyclopropylamine's steric effects create unique electronic environments for catalytic centers. This has implications for sustainable chemistry initiatives, particularly in asymmetric hydrogenation reactions.

The safety profile of rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine has been extensively studied under standard laboratory conditions. Proper handling procedures should be followed, including the use of personal protective equipment when working with this compound in solid form or solution. Stability studies indicate that the material remains chemically stable under recommended storage conditions (-20°C in inert atmosphere).

Future research directions for CAS 2227745-39-1 include exploration of its metabolic pathways and potential prodrug derivatives. The compound's amine functionality offers multiple possibilities for structural modification, enabling the development of compound libraries for high-throughput screening. These applications position rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine as a valuable tool in modern drug discovery pipelines.

From a commercial availability standpoint, rac-(1R,2R)-2-(1,3-benzothiazol-2-yl)cyclopropan-1-amine is offered by several specialty chemical suppliers with varying purity grades. Researchers should verify analytical certificates and chiral purity specifications when sourcing this material for enantioselective applications. Current market trends show increasing demand for such chiral building blocks in contract research organizations.

The environmental fate of benzothiazole-containing compounds like CAS 2227745-39-1 has become an important consideration in green chemistry initiatives. Recent studies focus on developing biodegradable analogues while maintaining the core structural advantages of the cyclopropane-amine scaffold. This reflects the chemical industry's broader shift toward sustainable molecular design principles.